Cas no 735302-86-0 (2-(methylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide
• CAS No: 735302-86-0
• MF: C₁₄H₁₅N₃OS₂
• MW: 305.41840004921
• CID: 5680516
• PubChem ID: 2431249
• Update Time: 2025-06-09

2-(methylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 2-(methylthio)-N-(4,5,6,7-tetrahydro-2-benzothiazolyl)-
• 2-(methylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide

• Inchi： 1S/C14H15N3OS2/c1-19-13-9(5-4-8-15-13)12(18)17-14-16-10-6-2-3-7-11(10)20-14/h4-5,8H,2-3,6-7H2,1H3,(H,16,17,18)
• InChI Key： CJEJBVMFRPNNJP-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CN=C2SC)=O)=NC2=C1CCCC2

Computed Properties

• Exact Mass: 305.06565446g/mol
• Monoisotopic Mass: 305.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-(methylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide

Introduction to 2-(Methylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide (CAS No. 735302-86-0)

2-(Methylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide, with the CAS number 735302-86-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as benzothiazoles, which are characterized by their unique chemical structure and diverse biological activities. The compound's structure consists of a pyridine ring linked to a tetrahydrobenzothiazole moiety via an amide bond, with a methylsulfanyl group attached to the pyridine ring. This specific arrangement of functional groups imparts unique properties that make it a valuable candidate for various therapeutic applications.

The synthesis of 2-(Methylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide typically involves multi-step reactions, including the formation of the benzothiazole core and subsequent functionalization steps. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic and industrial settings. The compound's stability and solubility properties are also crucial for its application in drug development and biological assays.

In terms of biological activity, 2-(Methylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide has been studied for its potential as an inhibitor of various enzymes and receptors. One of the key areas of interest is its activity against kinases, which are enzymes involved in cellular signaling pathways and are often dysregulated in diseases such as cancer. Research has shown that this compound can selectively inhibit certain kinases, making it a promising lead for the development of targeted therapies.

Additionally, 2-(Methylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide has demonstrated anti-inflammatory properties. In vitro studies have indicated that it can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(Methylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide is another important aspect of its evaluation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate to high, and it has a reasonable half-life in vivo, which supports its use in chronic treatment regimens. However, further optimization may be necessary to enhance its therapeutic index and minimize potential side effects.

Clinical trials are currently underway to assess the safety and efficacy of 2-(Methylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide in various disease models. Preliminary results from phase I trials have shown promising outcomes with respect to tolerability and preliminary efficacy signals. These trials are essential for determining the optimal dosing regimens and identifying any potential adverse effects that may need to be addressed in future studies.

Beyond its direct therapeutic applications, 2-(Methylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide serves as a valuable tool in chemical biology research. Its ability to modulate specific biological pathways makes it useful for investigating the underlying mechanisms of disease and validating new therapeutic targets. Researchers are also exploring its potential as a scaffold for the development of novel compounds with enhanced potency and selectivity.

In conclusion, 2-(Methylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide (CAS No. 735302-86-0) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and diverse biological activities make it an exciting candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the field of medicinal chemistry.